Cas no 1806338-28-2 (Methyl 3-(2-bromo-4-(carboxymethyl)phenyl)propanoate)

Methyl 3-(2-bromo-4-(carboxymethyl)phenyl)propanoate structure
1806338-28-2 structure
Product Name:Methyl 3-(2-bromo-4-(carboxymethyl)phenyl)propanoate
CAS No:1806338-28-2
MF:C12H13BrO4
MW:301.133223295212
CID:4970799
Update Time:2023-08-24

Methyl 3-(2-bromo-4-(carboxymethyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(2-bromo-4-(carboxymethyl)phenyl)propanoate
    • Inchi: 1S/C12H13BrO4/c1-17-12(16)5-4-9-3-2-8(6-10(9)13)7-11(14)15/h2-3,6H,4-5,7H2,1H3,(H,14,15)
    • InChI Key: ASPFGFNHIVXKNB-UHFFFAOYSA-N
    • SMILES: BrC1C=C(CC(=O)O)C=CC=1CCC(=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 280
  • XLogP3: 2.2
  • Topological Polar Surface Area: 63.6

Methyl 3-(2-bromo-4-(carboxymethyl)phenyl)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013025288-250mg
Methyl 3-(2-bromo-4-(carboxymethyl)phenyl)propanoate
1806338-28-2 97%
250mg
470.40 USD 2021-06-24
Alichem
A013025288-500mg
Methyl 3-(2-bromo-4-(carboxymethyl)phenyl)propanoate
1806338-28-2 97%
500mg
823.15 USD 2021-06-24
Alichem
A013025288-1g
Methyl 3-(2-bromo-4-(carboxymethyl)phenyl)propanoate
1806338-28-2 97%
1g
1,460.20 USD 2021-06-24

Methyl 3-(2-bromo-4-(carboxymethyl)phenyl)propanoate Related Literature

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